Cas no 82684-84-2 (2-Propyl-propyl Ester Hexanoic Acid)

• Product Name: 2-Propyl-propyl Ester Hexanoic Acid
• CAS No: 82684-84-2
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 4204094
• PubChem ID: 22012767
• Update Time: 2025-04-24

2-Propyl-propyl Ester Hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-propyl-, propyl ester
• 2-?Propyl-?propyl Ester Hexanoic Acid
• 82684-84-2
• SCHEMBL7906116
• 2-Propyl-propyl Ester Hexanoic Acid

• Inchi： 1S/C12H24O2/c1-4-7-9-11(8-5-2)12(13)14-10-6-3/h11H,4-10H2,1-3H3
• InChI Key： NTCHIPBIKTVTRW-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(CCC)CCCC

Computed Properties

• Exact Mass: 200.177630004Da
• Monoisotopic Mass: 200.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Propyl-propyl Ester Hexanoic Acid

Comprehensive Guide to Hexanoic acid, 2-propyl-, propyl ester (CAS No. 82684-84-2): Properties, Applications, and Market Trends

Hexanoic acid, 2-propyl-, propyl ester (CAS No. 82684-84-2) is a specialized ester compound widely used in the fragrance and flavor industry. Also known as propyl 2-propylhexanoate, this chemical is valued for its unique organoleptic properties, making it a key ingredient in perfumery and food additives. With growing interest in sustainable and bio-based chemicals, 2-propylhexanoic acid propyl ester has gained attention for its potential in green chemistry applications.

The molecular formula of Hexanoic acid, 2-propyl-, propyl ester is C12H24O2, with a molecular weight of 200.32 g/mol. This branched-chain ester exhibits excellent solubility in organic solvents while being nearly insoluble in water, a characteristic that makes it particularly useful in hydrophobic formulations. Recent studies have explored its compatibility with various polymer matrices, sparking interest in its use as a plasticizer alternative in eco-friendly materials.

In the fragrance industry, propyl 2-propylhexanoate is prized for its fruity, slightly floral odor profile with woody undertones. Perfumers frequently use it as a middle note in compositions requiring long-lasting fruity accords. The compound's stability under various pH conditions makes it suitable for incorporation into personal care products, where it contributes to both fragrance and emollient properties. With consumers increasingly seeking "clean label" cosmetic ingredients, 2-propylhexanoic acid propyl ester has emerged as a candidate for natural-inspired formulations.

The food industry utilizes Hexanoic acid, 2-propyl-, propyl ester as a flavoring agent, particularly in fruit-flavored products. Its GRAS (Generally Recognized As Safe) status in certain concentrations makes it valuable for creating authentic tropical and berry flavor profiles. Food scientists are currently investigating its potential as a masking agent for bitter notes in plant-based protein products, addressing a major consumer concern in alternative protein development.

From a manufacturing perspective, propyl 2-propylhexanoate is typically produced through esterification reactions between 2-propylhexanoic acid and propanol. Recent advancements in enzymatic catalysis have improved the sustainability of this process, aligning with the industry's shift toward greener production methods. Quality control measures for 2-propylhexanoic acid propyl ester typically include gas chromatography analysis to ensure purity levels exceeding 98%, which is critical for high-end applications.

The global market for Hexanoic acid, 2-propyl-, propyl ester has shown steady growth, particularly in the Asia-Pacific region where demand for specialty chemicals in cosmetics and food additives is expanding rapidly. Market analysts attribute this growth to increasing disposable incomes and changing consumer preferences toward premium personal care products. Interestingly, the compound has found niche applications in electronic materials as well, where its dielectric properties are being evaluated for use in specialized coatings.

Storage and handling of propyl 2-propylhexanoate require standard chemical safety precautions, including protection from extreme temperatures and moisture. The compound demonstrates good stability under recommended storage conditions, with shelf lives typically exceeding two years when properly sealed. Transportation regulations classify it as non-hazardous for most shipping methods, facilitating global trade.

Research into novel applications of 2-propylhexanoic acid propyl ester continues to expand. Recent patent filings reveal investigations into its use as a pheromone analog in agricultural applications and as a component in slow-release fragrance systems. These developments position Hexanoic acid, 2-propyl-, propyl ester as a versatile chemical with growth potential across multiple industries.

Environmental considerations for propyl 2-propylhexanoate include its biodegradability profile and ecotoxicological data. While the compound shows moderate persistence in aquatic environments, proper wastewater treatment effectively removes it from industrial effluents. Manufacturers are increasingly adopting life cycle assessment approaches to minimize the environmental impact of 2-propylhexanoic acid propyl ester production and use.

For formulation chemists working with Hexanoic acid, 2-propyl-, propyl ester, compatibility testing with other ingredients is recommended, particularly in systems containing strong oxidizers or bases. The ester's branched structure provides enhanced stability against hydrolysis compared to linear-chain analogs, making it preferable for applications requiring extended shelf life. This characteristic has led to its inclusion in several long-lasting cosmetic formulations.

Analytical methods for propyl 2-propylhexanoate identification and quantification have evolved with technological advancements. Modern techniques such as GC-MS and HPLC-MS provide sensitive detection limits below 0.1 ppm, crucial for quality assurance in fragrance and food applications. These analytical capabilities support the compound's use in regulated industries where trace-level detection is essential.

The future outlook for 2-propylhexanoic acid propyl ester appears promising, with research focusing on bio-based production routes and novel applications in material science. As regulatory pressures increase on traditional plasticizers and solvents, Hexanoic acid, 2-propyl-, propyl ester may gain further prominence as a safer alternative in specific applications. Industry experts predict sustained demand growth, particularly in emerging markets where personal care and processed food industries are expanding rapidly.